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Introduction

Sodium lodide 1-123 (223]-Nal) is a radiopharmaceutical agent utilized in nuclear medicine for
the diagnostic evaluation of thyroid function and morphology.[1][2] Single Photon Emission
Computed Tomography (SPECT), often combined with Computed Tomography (SPECT/CT),
allows for the three-dimensional visualization and quantification of 123| distribution within the
thyroid gland and other tissues.[3] Quantitative analysis of this data is crucial for applications in
research and drug development, enabling objective assessment of thyroid physiology,
dosimetry calculations for radiotherapy, and characterization of drug effects on iodine uptake
pathways.[4][5] This document provides a detailed protocol for the quantitative analysis of 123|
SPECT imaging data.

Mechanism of Action: The Sodium-lodide Symporter
(NIS) Pathway

The accumulation of iodide in the thyroid is an active process mediated by the sodium-iodide
symporter (NIS), a protein located on the basolateral membrane of thyroid follicular cells.[6]
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This process is primarily regulated by the Thyroid-Stimulating Hormone (TSH).[6] 13I, as a
radioisotope of iodine, follows the same metabolic pathway.[2]

The mechanism involves:

TSH Stimulation: TSH, released from the pituitary gland, binds to its receptor (TSH-R) on the
thyroid cell surface.

e NIS Expression & Trafficking: This binding stimulates the expression and translocation of the
NIS protein to the cell membrane. Recent research also identifies proteins like ADP-
ribosylation factor 4 (ARF4) and valosin-containing protein (VCP) as key regulators of NIS
trafficking.[7]

» lodide Uptake: The NIS protein actively co-transports two sodium ions (Na*) and one iodide
ion (I7) from the bloodstream into the thyroid follicular cell.[6]

» Organification: Once inside the cell, iodide is incorporated into thyroglobulin to synthesize
thyroid hormones (T3 and T4).[6][8]

This active transport mechanism allows the thyroid gland to concentrate iodide up to 40 times
the plasma level.[6]
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Caption: lodide uptake pathway in thyroid follicular cells.
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Experimental Protocols

A standardized methodology is essential for robust and reproducible quantitative results in
multicenter trials and longitudinal studies.[4]

Subject Preparation

Proper subject preparation is critical as numerous factors can interfere with radioiodine uptake.

o Dietary Restrictions: Patients should avoid consumption of kelp and seaweed for 2-4 weeks
prior to the scan.[6] A fasting period of 4 hours before and 1-2 hours after capsule
administration is recommended to ensure optimal absorption.[8][9]

e Medication and Contrast Media Review: A thorough history of medication and recent imaging
procedures is necessary.

o

Thyroid hormones (T4, T3) should be discontinued for 4-6 weeks and 2 weeks,
respectively.[10]

o

Antithyroid medications (e.g., Propylthiouracil) should be stopped for 3-5 days.[10]

[¢]

lodinated intravenous contrast agents should be avoided for at least 2-4 weeks.[6][10]

o

Amiodarone should be discontinued for 3-6 months.[6]

» Thyroid Blocking (for non-thyroid imaging): If the target is not the thyroid, thyroid blocking
agents (e.g., potassium iodide) should be administered 1-4 hours prior to injection to
minimize thyroid uptake of free radioiodine.[11]

Radiopharmaceutical Administration

» Radiopharmaceutical: Sodium lodide 1-123 (Na!23l) capsules or solution.[1]
o Dosage: The recommended oral dose for adults varies by application:
o Thyroid Uptake Studies: 3.7 MBq (100 pCi).[1]

o Thyroid Imaging (Scintigraphy/SPECT): 7.4 - 14.8 MBq (200 - 400 uCi).[1][6][9]
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o Administration Route: Oral administration is standard for thyroid studies.[1][6] Intravenous
injection may be used in specific research applications or for other 123|-labeled compounds.
[12]

SPECTI/CT Image Acquisition

o Timing: Imaging is typically performed 4-6 hours and/or 24 hours after administration to allow
for sufficient thyroid uptake and to minimize background activity.[6]

e Instrumentation: A gamma camera equipped for SPECT/CT is used.[4]

o Acquisition Parameters: Specific parameters should be optimized for the scanner model, but
typical values are provided below.

Parameter Typical Value /| Setting Rationale & Reference

) ] LEHR is common for SPECT,
] Low-Energy High-Resolution ) ) o
Collimator ] Pinhole provides magnification
(LEHR) or Pinhole
for small glands.[6][10][11]

159 keV photopeak with a 10- Centered on the principal

Energy Window ) o
20% window gamma emission of 123],[10][11]
_ Ensures sufficient angular
) 120-128 views over 360 ) ) )
Angular Sampling information for reconstruction.
degrees
[11]
o Selected with zoom to achieve
Matrix Size 128x128 or 256x256 ] ]
a pixel size of 3.5-4.5 mm.[11]
To collect sufficient counts
Acquisition Time 20-30 seconds per view (minimum 500k total) for

optimal image quality.[11]

Sufficient for attenuation
Low-dose CT protocol (e.g., ) )
CT Parameters correction and anatomical
120 kVp, 30-50 mAs) o
localization.[13]

Image Reconstruction
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The goal of reconstruction is to convert the 2D projection images into a 3D quantitative map of
radioactivity concentration (Bg/mL).[3][13]

 Algorithm: Iterative reconstruction algorithms such as Ordered Subsets Expectation
Maximization (OSEM) or Maximum Likelihood Expectation Maximization (MLEM) are
preferred over filtered backprojection for quantitative accuracy.[5][14]

o Corrections: Accurate quantification requires several corrections:

o Attenuation Correction (AC): CT-based attenuation maps are used to correct for photon
absorption within the patient.[13]

o Scatter Correction (SC): Dual-energy window or triple-energy window methods are
commonly used to estimate and subtract scattered photons.[13]

o Collimator-Detector Response (CDR): Also known as resolution recovery, this correction
accounts for the blurring effect of the collimator and improves spatial resolution and
guantitative accuracy.[15]

Quantitative Analysis

e Image Registration: The SPECT and CT images must be accurately aligned.[13]

o Region of Interest (ROI) Definition: ROIs are drawn on the CT or SPECT images to define
the boundaries of the thyroid gland, nodules, or other tissues of interest.[16]

o Derivation of Quantitative Metrics:

o Activity Concentration: The mean voxel value within the ROI is converted to activity
concentration (Bg/mL) using a pre-determined system calibration factor.[4]

o Percent Uptake: The total activity in the thyroid is calculated and expressed as a
percentage of the administered dose, corrected for decay.[6]

o Standardized Uptake Value (SUV): While more common in PET, SUV can be calculated
for SPECT to provide a normalized measure of uptake.[15]
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Quantitative Analysis Workflow

The entire process from subject preparation to final data reporting follows a structured workflow
to ensure consistency and accuracy.

Phase 1: Preparation Phase 2: Imaging Phase 3: Processing & Analysis Phase 4: Output

Dietary & Fasting ac SPECTICT ligeie | Apply Corrections ROI Definition on Calculate Quantitative Data Tabulation
Insiructions in g Acquisiion e jon, Scatter, CDR) ThyroidLesions Metrics (%Uptake, Ba/mL) &Reporting

Click to download full resolution via product page
Caption: Workflow for quantitative 1-123 SPECT analysis.

Data Presentation

Quantitative data should be summarized in clear, structured tables to facilitate comparison and
interpretation.

Table 1: lodine-123 Physical Characteristics

Property Value Reference
Half-life 13.2 hours [1][6]
Decay Mode Electron Capture [1][6]
Principal Photon Energy 159 keV [1][6]
Specific Gamma Ray Constant 1.6 R/hr-mCi at 1 cm [1]

Table 2: Key Quantitative Metrics and Formulas
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Metric

Formula

Description

Activity Concentration (Bg/mL)

Mean Voxel Count x
Calibration Factor (CF)

The absolute radioactivity
concentration within a defined
ROL.[4]

Total Activity in ROI (Bq)

Activity Concentration x ROI

Volume (mL)

The total radioactivity
contained within the target

tissue.

Percent Uptake (%)

(Total Activity in ROI /
Administered Activity) x 100

The fraction of the
administered dose
accumulated by the target
tissue, corrected for
radioactive decay to the time
of injection.[6][17]

Standardized Uptake Value
(SUV)

Activity Concentration /
(Administered Activity / Body
Weight)

A normalized measure of
uptake, accounting for dose

and patient weight.[15]

Table 3: Software for SPECT Reconstruction and Analysis
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Software Type Key Features Reference

Vendor-neutral, SUV
Hermia Commercial SPECT calculations, [15]

advanced corrections.

MLEM and OSEM
QSPECT Open-Source algorithms, imports [14]
GATE simulation data.

3D Slicer extension,
SlicerSPECTRecon Open-Source GPU-accelerated, [3]
Python-based.

Custom software
suites can be

MATLAB Commercial developed for [13]
reconstruction and

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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